Cas no 1503287-76-0 (2(1H)-Pyridinone, 3-[(methylamino)methyl]-)

• Product Name: 2(1H)-Pyridinone, 3-[(methylamino)methyl]-
• CAS No: 1503287-76-0
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6472715
• Update Time: 2025-05-20

2(1H)-Pyridinone, 3-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3-[(methylamino)methyl]-

• Inchi： 1S/C7H10N2O/c1-8-5-6-3-2-4-9-7(6)10/h2-4,8H,5H2,1H3,(H,9,10)
• InChI Key： UHBLQDXZVALSNT-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1CNC

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 333.0±34.0 °C(Predicted)
• pka: 12.17±0.10(Predicted)

Additional information on 2(1H)-Pyridinone, 3-[(methylamino)methyl]-

Introduction to 2(1H)-Pyridinone, 3-[(methylamino)methyl]- (CAS No. 1503287-76-0)

2(1H)-Pyridinone, 3-[(methylamino)methyl]-, identified by its Chemical Abstracts Service (CAS) number 1503287-76-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a pyridinone core with a methylamino side chain, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both nitrogen and oxygen atoms in its ring system imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery efforts.

The pyridinone moiety is a well-documented pharmacophore in medicinal chemistry, often contributing to the binding affinity and selectivity of small-molecule inhibitors targeting various biological pathways. In particular, derivatives of pyridinone have been explored for their activity against enzymes such as kinases and phosphodiesterases, which play crucial roles in diseases like cancer and inflammation. The 3-[(methylamino)methyl]- substituent further enhances the compound's potential by introducing a polar, basic group that can interact with acidic or hydrophobic pockets in protein targets. This dual functionality makes the compound an attractive candidate for further structural optimization.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Molecular docking studies have suggested that derivatives of 2(1H)-Pyridinone, 3-[(methylamino)methyl]- may exhibit inhibitory effects on enzymes implicated in metabolic disorders. For instance, modifications to the methylamino side chain have been shown to modulate binding interactions with ATPase enzymes, potentially leading to novel therapeutics for conditions such as diabetes and hyperlipidemia. These findings underscore the importance of this compound as a starting point for drug development.

In parallel, synthetic chemists have been exploring efficient methodologies to access complex derivatives of this scaffold. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-mediated processes, have proven instrumental in constructing the desired pyridinone core with high precision. Additionally, biocatalytic approaches using engineered enzymes have emerged as sustainable alternatives to traditional synthetic routes. These innovations not only improve yield but also minimize waste, aligning with green chemistry principles.

The pharmacological profile of 2(1H)-Pyridinone, 3-[(methylamino)methyl]- has also been investigated in vitro using cell-based assays. Preliminary data indicate that certain analogs exhibit promising anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests potential therapeutic applications in autoimmune diseases and chronic inflammation. Furthermore, the compound's ability to cross the blood-brain barrier has been assessed in model systems, raising hopes for its use in treating neurodegenerative disorders.

From a regulatory perspective, compounds like 2(1H)-Pyridinone, 3-[(methylamino)methyl]- must undergo rigorous safety evaluations before entering clinical trials. Toxicological studies focusing on acute and chronic toxicity are essential to ensure patient safety. Additionally, pharmacokinetic assessments help determine optimal dosing regimens and potential drug-drug interactions. Collaborative efforts between academic researchers and pharmaceutical companies are crucial for translating laboratory findings into viable therapeutic agents.

The future direction of research on this compound lies in exploring its role as a building block for more complex molecules. Fragment-based drug design strategies leverage small molecules like this one to identify lead compounds through high-throughput screening assays. By integrating machine learning algorithms with experimental data, researchers can predict novel derivatives with enhanced potency and selectivity. Such interdisciplinary approaches are reshaping modern drug discovery pipelines.

In conclusion,2(1H)-Pyridinone, 3-[(methylamino)methyl]- (CAS No. 1503287-76-0) represents a compelling example of how structural diversity can drive innovation in pharmaceutical chemistry. Its unique combination of functional groups makes it a versatile scaffold for developing next-generation therapeutics targeting diverse diseases. As research continues to uncover new applications and synthetic methods for this compound class, its significance is expected to grow further within the biomedical field.